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Compound of Interest

Compound Name: Dolutegravir-d5

Cat. No.: B10788533

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides a comprehensive
guide to the personal protective equipment (PPE), operational procedures, and disposal plans
for Dolutegravir-d5, a deuterated analog of the potent HIV integrase inhibitor, Dolutegravir.

Operational Plan: Handling Dolutegravir-d5

While the Safety Data Sheet (SDS) for Dolutegravir-d5 indicates it is not classified as a
hazardous substance, the parent compound, Dolutegravir, is categorized as harmful if
swallowed and very toxic to aquatic life with long-lasting effects[1][2]. Therefore, a conservative
approach to handling, aligning with precautions for the active compound, is recommended to
minimize any potential risk.

Engineering Controls:

o Work in a well-ventilated area. The use of a chemical fume hood or other ventilated
enclosure is recommended to avoid the formation and inhalation of dust and aerosols[1].

o Ensure an eyewash station and safety shower are readily accessible[1].

Personal Protective Equipment (PPE):
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PPE Item

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact.
Gloves must be inspected
before use and disposed of

properly after handling[3].

Eye Protection

Safety glasses with side

shields or goggles

To protect eyes from dust

particles[1].

Body Protection

Laboratory coat or impervious

clothing

To prevent contamination of

personal clothing[1].

Respiratory Protection

NIOSH-approved respirator
(e.g., N95)

Recommended when handling
powders outside of a ventilated
enclosure to prevent inhalation
of dust[1][3].

Handling Procedures:

» Preparation: Before handling, ensure all necessary PPE is donned correctly. The work area

within the ventilated enclosure should be clean and uncluttered.

» Weighing and Aliquoting: Conduct all weighing and aliquoting of the powdered compound

within a chemical fume hood or a balance enclosure to contain any airborne particles.

e Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing.

» General Hygiene: Avoid eating, drinking, or smoking in the laboratory area[1]. Wash hands

thoroughly after handling the compound, even if gloves were worn[1][3]. Avoid contact with

skin, eyes, and clothing[4].

Disposal Plan

Proper disposal is critical to prevent environmental contamination, given that Dolutegravir is

very toxic to aquatic life[1][2][4].

Waste Segregation and Collection:
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o Solid Waste: Collect all solid waste contaminated with Dolutegravir-d5, including empty
vials, contaminated gloves, and weighing papers, in a clearly labeled, sealed container.

o Liquid Waste: Collect any solutions containing Dolutegravir-d5 in a separate, labeled, and
sealed waste container.

Disposal Method:

o Dispose of all waste containing Dolutegravir-d5 through a licensed hazardous waste
disposal company. Do not dispose of it in the regular trash or pour it down the drain[1].

» Follow all local, state, and federal regulations for hazardous waste disposal.

For unused or expired medicine in a non-laboratory setting, the FDA recommends removing the
drugs from their original containers, mixing them with an unappealing substance like dirt or
used coffee grounds, placing the mixture in a sealed plastic bag, and then throwing it in the
household trash[5]. However, for a research laboratory setting, professional hazardous waste
disposal is the appropriate method.

Quantitative Data Summary

Property Value Source
Molecular Formula C20H14Ds5F2N30s [6]
Molecular Weight 424.4 g/mol [6]
Appearance Solid [7]

DMF: 5 mg/mL, DMSO: 2.5

Solubility mg/mL, Ethanol: Slightly [8]
Soluble
Storage Temperature -20°C [11[7]

Experimental Workflow
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Safe Handling and Disposal Workflow for Dolutegravir-d5
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Caption: Workflow for safe handling of Dolutegravir-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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